Cas no 946378-36-5 (2-5-(phenoxymethyl)furan-2-yl-5-(1-phenylethyl)amino-1,3-oxazole-4-carbonitrile)

• Product Name: 2-5-(phenoxymethyl)furan-2-yl-5-(1-phenylethyl)amino-1,3-oxazole-4-carbonitrile
• CAS No: 946378-36-5
• MF: C₂₃H₁₉N₃O₃
• MW: 385.415265321732
• CID: 5430514
• PubChem ID: 16014895
• Update Time: 2025-07-15

2-5-(phenoxymethyl)furan-2-yl-5-(1-phenylethyl)amino-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[5-(phenoxymethyl)furan-2-yl]-5-(1-phenylethylamino)-1,3-oxazole-4-carbonitrile
• 2-(5-(phenoxymethyl)furan-2-yl)-5-((1-phenylethyl)amino)oxazole-4-carbonitrile
• AKOS001889436
• NCGC00117986-01
• CHEMBL1434444
• 2-[5-(PHENOXYMETHYL)FURAN-2-YL]-5-[(1-PHENYLETHYL)AMINO]-1,3-OXAZOLE-4-CARBONITRILE
• 946378-36-5
• D301-0048
• F3309-0588
• HMS1851F14
• 2-[5-(Phenoxymethyl)-2-furanyl]-5-[(1-phenylethyl)amino]-4-oxazolecarbonitrile
• 2-5-(phenoxymethyl)furan-2-yl-5-(1-phenylethyl)amino-1,3-oxazole-4-carbonitrile

• Inchi： 1S/C23H19N3O3/c1-16(17-8-4-2-5-9-17)25-22-20(14-24)26-23(29-22)21-13-12-19(28-21)15-27-18-10-6-3-7-11-18/h2-13,16,25H,15H2,1H3
• InChI Key： LGRVWJGSDAOWFU-UHFFFAOYSA-N
• SMILES： O1C(NC(C2=CC=CC=C2)C)=C(C#N)N=C1C1=CC=C(COC2=CC=CC=C2)O1

Computed Properties

• Exact Mass: 385.14264148g/mol
• Monoisotopic Mass: 385.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 593.3±60.0 °C(Predicted)
• pka: -1.98±0.10(Predicted)

Additional information on 2-5-(phenoxymethyl)furan-2-yl-5-(1-phenylethyl)amino-1,3-oxazole-4-carbonitrile

Research Briefing on 2-5-(phenoxymethyl)furan-2-yl-5-(1-phenylethyl)amino-1,3-oxazole-4-carbonitrile (CAS: 946378-36-5)

In recent years, the compound 2-5-(phenoxymethyl)furan-2-yl-5-(1-phenylethyl)amino-1,3-oxazole-4-carbonitrile (CAS: 946378-36-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique oxazole-furan hybrid structure, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 2-5-(phenoxymethyl)furan-2-yl-5-(1-phenylethyl)amino-1,3-oxazole-4-carbonitrile involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the synthetic route to improve yield and purity, with particular emphasis on the cyclization step to form the oxazole ring. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. These methodological advancements have facilitated the production of high-quality material for further biological evaluation.

From a pharmacological perspective, this compound has demonstrated notable activity as a modulator of key signaling pathways. In vitro studies have revealed its ability to inhibit specific kinases involved in inflammatory and proliferative diseases. For instance, recent research published in the Journal of Medicinal Chemistry highlighted its potent inhibitory effects on a subset of tyrosine kinases, with IC50 values in the low micromolar range. These findings suggest potential applications in oncology and autoimmune disorders, where kinase inhibition is a validated therapeutic strategy.

Further investigations into the mechanism of action have employed computational modeling and X-ray crystallography to elucidate the binding mode of 2-5-(phenoxymethyl)furan-2-yl-5-(1-phenylethyl)amino-1,3-oxazole-4-carbonitrile with its target proteins. These structural studies have provided valuable insights into the molecular interactions that underpin its biological activity, enabling rational design of more potent analogs. Additionally, pharmacokinetic studies in animal models have shown favorable absorption and distribution profiles, though further optimization may be required to address metabolic stability issues observed in some species.

In conclusion, 2-5-(phenoxymethyl)furan-2-yl-5-(1-phenylethyl)amino-1,3-oxazole-4-carbonitrile represents a promising scaffold for drug development, with demonstrated activity against clinically relevant targets. Ongoing research efforts are focused on expanding its therapeutic potential through structural modifications and combination therapies. As the understanding of its biological effects continues to grow, this compound may emerge as a valuable tool in the treatment of various diseases, particularly those mediated by dysregulated kinase activity.